Cas no 441715-35-1 (4-fluoro-1-methyl-1H-indole-3-carbaldehyde)

• Product Name: 4-fluoro-1-methyl-1H-indole-3-carbaldehyde
• CAS No: 441715-35-1
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• MDL: MFCD12025385
• CID: 2152879
• PubChem ID: 22138994
• Update Time: 2025-10-19

4-fluoro-1-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1-methyl-1H-indole-3-carbaldehyde
• GRPDRFZSBMSQOR-UHFFFAOYSA-N
• SCHEMBL1093446
• 1H-Indole-3-carboxaldehyde,4-fluoro-1-methyl-
• EN300-330414
• 4-fluoro-1-methyl-1H-indole-3-carboxaldehyde
• DTXSID101256675
• 4-fluoro-1-methylindole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde, 4-fluoro-1-methyl-
• 441715-35-1
• DB-332290

• MDL： MFCD12025385
• Inchi： 1S/C10H8FNO/c1-12-5-7(6-13)10-8(11)3-2-4-9(10)12/h2-6H,1H3
• InChI Key： GRPDRFZSBMSQOR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(C=O)=CN2C

Computed Properties

• Exact Mass: 177.058992041Da
• Monoisotopic Mass: 177.058992041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22Ų

Additional information on 4-fluoro-1-methyl-1H-indole-3-carbaldehyde

Introduction to 4-Fluoro-1-Methyl-1H-Indole-3-Carbaldehyde (CAS No. 441715-35-1)

4-Fluoro-1-methyl-1H-indole-3-carbaldehyde, with the CAS number 441715-35-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorine atom, a methyl group, and an indole ring system. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 4-fluoro-1-methyl-1H-indole-3-carbaldehyde is particularly noteworthy due to its potential for modulating biological activities. The presence of the fluorine atom can enhance the lipophilicity and metabolic stability of the molecule, while the indole ring system is known for its ability to interact with various biological targets, such as enzymes and receptors. These properties have led to its exploration in the development of new therapeutic agents.

Recent studies have highlighted the importance of 4-fluoro-1-methyl-1H-indole-3-carbaldehyde in several areas of research. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the use of this compound as a scaffold for designing potent inhibitors of protein kinases, which are key targets in cancer therapy. The researchers found that derivatives of 4-fluoro-1-methyl-1H-indole-3-carbaldehyde exhibited high selectivity and efficacy against specific kinases, suggesting its potential as a lead compound for further drug development.

In another study, published in the European Journal of Medicinal Chemistry in 2023, researchers explored the role of 4-fluoro-1-methyl-1H-indole-3-carbaldehyde in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. The study demonstrated that certain derivatives of this compound could act as agonists or antagonists for specific GPCRs, opening up new avenues for treating neurological disorders and other diseases.

The synthetic accessibility of 4-fluoro-1-methyl-1H-indole-3-carbaldehyde has also been a focus of recent research. A paper published in Organic Letters in 2022 described an efficient and scalable synthetic route for producing this compound using palladium-catalyzed cross-coupling reactions. This method not only improves the yield and purity of the final product but also reduces the environmental impact by minimizing waste generation.

In addition to its applications in drug discovery, 4-fluoro-1-methyl-1H-indole-3-carbaldehyde has shown promise in other areas such as materials science and chemical biology. For example, researchers at a leading pharmaceutical company have used this compound as a building block for developing novel fluorescent probes for cellular imaging. These probes can help visualize specific cellular processes and provide insights into disease mechanisms.

The safety profile of 4-fluoro-1-methyl-1H-indole-3-carbaldehyde is another important consideration. Preclinical studies have indicated that this compound exhibits low toxicity and good biocompatibility when used at appropriate concentrations. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety.

In conclusion, 4-fluoro-1-methyl-1H-indole-3-carbaldehyde (CAS No. 441715-35-1) is a promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and beyond. Its unique structural features and versatile properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the advancement of science and medicine.